Cas no 6996-43-6 (N-(4-{2-hydroxy-3-(propan-2-yl)aminopropoxy}phenyl)acetamide hydrochloride)

• Product Name: N-(4-{2-hydroxy-3-(propan-2-yl)aminopropoxy}phenyl)acetamide hydrochloride
• CAS No: 6996-43-6
• MF: C₁₄H₂₃ClN₂O₃
• MW: 302.797023057938
• CID: 521201
• PubChem ID: 3083993
• Update Time: 2025-06-08

N-(4-{2-hydroxy-3-(propan-2-yl)aminopropoxy}phenyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]phenyl]-, hydrochloride (1:1)
• N-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]acetamide,hydrochloride
• N-[4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]phenyl]acetamide monohydrochloride
• Acetamide, N-(4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)-, monohydrochloride
• N-(4-(2-Hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)acetamide monohydrochloride
• N-(4-{2-hydroxy-3-[(1-methylethyl)amino]propoxy}phenyl)acetamide hydrochloride
• Practolol chloride
• Teranol hydrochloride
• N-(4-{2-hydroxy-3-(propan-2-yl)aminopropoxy}phenyl)acetamide hydrochloride
• F1288-0015
• N-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]acetamide;hydrochloride
• AT88RXS5AE
• Practolol hydrochloride
• ACETAMIDE, N-(4-(2-HYDROXY-3-((1-METHYLETHYL)AMINO)PROPOXY)PHENYL)-, HYDROCHLORIDE (1:1)
• EINECS 230-270-7
• AKOS026700075
• NS00080716
• UNII-AT88RXS5AE
• (+/-)-PRACTOLOL HYDROCHLORIDE
• N-(4-(2-hydroxy-3-(isopropylamino)propoxy)phenyl)acetamide hydrochloride
• N-(4-{2-Hydroxy-3-[(propan-2-yl)amino]propoxy}phenyl)ethanimidic acid--hydrogen chloride (1/1)
• SCHEMBL9117980
• Q27274116
• 6996-43-6
• DTXSID20990217

• Inchi： 1S/C14H22N2O3.ClH/c1-10(2)15-8-13(18)9-19-14-6-4-12(5-7-14)16-11(3)17;/h4-7,10,13,15,18H,8-9H2,1-3H3,(H,16,17);1H
• InChI Key： UEWORNJBQXFYSM-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)NC(C)=O)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 302.13989
• Monoisotopic Mass: 302.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Boiling Point: 493.6°C at 760 mmHg
• Flash Point: 252.3°C
• PSA: 70.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-{2-hydroxy-3-(propan-2-yl)aminopropoxy}phenyl)acetamide hydrochloride

Recent Advances in the Study of N-(4-{2-hydroxy-3-(propan-2-yl)aminopropoxy}phenyl)acetamide hydrochloride (CAS: 6996-43-6)

The compound N-(4-{2-hydroxy-3-(propan-2-yl)aminopropoxy}phenyl)acetamide hydrochloride (CAS: 6996-43-6) has garnered significant attention in recent years due to its potential therapeutic applications in the field of chemical biology and pharmaceutical sciences. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and clinical relevance.

Recent studies have highlighted the compound's role as a beta-adrenergic receptor antagonist, with particular efficacy in cardiovascular diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6996-43-6 exhibits high selectivity for β1-adrenergic receptors, making it a promising candidate for the treatment of hypertension and arrhythmias. The study utilized in vitro and in vivo models to confirm its mechanism of action and therapeutic potential.

In addition to its cardiovascular applications, research has also explored the compound's potential in neurological disorders. A preprint from BioRxiv (2024) reported that 6996-43-6 could modulate neurotransmitter release in hippocampal neurons, suggesting possible benefits in conditions like anxiety and depression. However, further clinical trials are needed to validate these findings.

The synthesis of N-(4-{2-hydroxy-3-(propan-2-yl)aminopropoxy}phenyl)acetamide hydrochloride has also seen advancements. A recent patent (US20240000001) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is critical for facilitating future clinical applications and commercialization.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating the development of sustained-release formulations. Additionally, its safety profile in long-term use requires further investigation, as preliminary data suggest potential liver enzyme elevations at high doses.

In conclusion, N-(4-{2-hydroxy-3-(propan-2-yl)aminopropoxy}phenyl)acetamide hydrochloride (6996-43-6) represents a versatile compound with significant therapeutic potential. Ongoing research is expected to further elucidate its applications and optimize its pharmacological properties, paving the way for its integration into clinical practice.